Cas no 36939-02-3 (1-Propanone,1-phenyl-3-(4-pyridinyl)-)

• Product Name: 1-Propanone,1-phenyl-3-(4-pyridinyl)-
• CAS No: 36939-02-3
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• CID: 322552
• PubChem ID: 265162
• Update Time: 2025-04-19

1-Propanone,1-phenyl-3-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-phenyl-3-(4-pyridinyl)-
• 1-phenyl-3-pyridin-4-ylpropan-1-one
• 1-phenyl-3-(pyridin-4-yl)propan-1-one
• AC1L6DD1
• AC1Q5F4H
• AR-1C5248
• CTK4H7430
• NCIOpen2_007017
• NSC100991
• SureCN4603533
• 36939-02-3
• AKOS017983727
• SCHEMBL4603533
• DTXSID10295288
• DZJBQKLCTJMZSJ-UHFFFAOYSA-N
• Isonicotinylbenzoylmethan
• NSC-100991

• Inchi： 1S/C14H13NO/c16-14(13-4-2-1-3-5-13)7-6-12-8-10-15-11-9-12/h1-5,8-11H,6-7H2
• InChI Key： DZJBQKLCTJMZSJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CCC1C=CN=CC=1

Computed Properties

• Exact Mass: 211.09979
• Monoisotopic Mass: 211.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.103
• Boiling Point: 378.1°Cat760mmHg
• Flash Point: 189.8°C
• Refractive Index: 1.577
• PSA: 29.96
• LogP: 2.89710